2-{[(4-Fluoro-3-methylphenyl)methyl]amino}propan-1-ol

• Molecular Formula: C11H16FNO
• Molecular Weight: 197.25 g/mol
• IUPAC Name: 2-[(4-fluoro-3-methylphenyl)methylamino]propan-1-ol
• InChI: InChI=1S/C11H16FNO/c1-8-5-10(3-4-11(8)12)6-13-9(2)7-14/h3-5,9,13-14H,6-7H2,1-2H3
• InChI Key: IHQUAVMHWXXBEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CNC(C)CO)F

Description

2-{[(4-Fluoro-3-methylphenyl)methyl]amino}propan-1-ol is a secondary amino alcohol characterized by a propan-1-ol backbone substituted with a 4-fluoro-3-methylbenzylamine group. This structure combines a polar hydroxyl group with a fluorinated aromatic moiety, making it a candidate for studies in medicinal chemistry, particularly in receptor binding or metabolic stability.

Preparation Methods

Nitroalkene Intermediate Reduction Method

A common and well-documented synthetic approach involves the following key steps:

• Step 1: Formation of Nitroalkene Intermediate
  The starting material, 4-fluoro-3-methylbenzaldehyde , undergoes a condensation reaction with nitromethane under basic conditions to form a nitroalkene intermediate. This step typically proceeds via a Henry (nitroaldol) reaction.

• Step 2: Reduction of Nitroalkene to Amino Alcohol
  The nitroalkene intermediate is then subjected to reduction to convert the nitro group to an amino group and simultaneously reduce the alkene to a saturated backbone.
  Common reducing agents include:

  • Lithium aluminum hydride (LiAlH4)
  • Catalytic hydrogenation (e.g., Pd/C under hydrogen atmosphere)
  • Sodium borohydride (NaBH4) in the presence of suitable catalysts or solvents.

This method yields the target amino alcohol with the propan-1-ol backbone bearing the amino substituent at position 1 and the 4-fluoro-3-methylphenyl substituent attached to the same carbon.

Reductive Amination Approach

An alternative synthetic strategy involves reductive amination of the corresponding ketone or aldehyde precursor:

• The 4-fluoro-3-methylbenzyl alcohol or 4-fluoro-3-methylacetophenone derivative is reacted with an appropriate amine source (e.g., ammonia or ammonium salts) under reductive conditions.
• Reducing agents such as sodium cyanoborohydride (NaBH3CN) or catalytic hydrogenation can be used to form the amino alcohol in a one-pot or stepwise manner.
• This method allows for stereochemical control and can be optimized for enantiomeric purity.

Industrial and Flow Chemistry Adaptations

• For scale-up and industrial production, continuous flow reactors are employed to optimize reaction parameters such as temperature, pressure, and reagent stoichiometry.
• Catalytic hydrogenation is favored industrially for its efficiency and cleaner reaction profile.
• Flow chemistry enables better control over reaction kinetics and heat transfer, improving yield and reproducibility.

Reaction Conditions and Optimization

Step	Reagents/Conditions	Remarks
Nitroalkene formation	4-fluoro-3-methylbenzaldehyde + nitromethane, base (e.g., KOH), solvent (ethanol or THF), room temp to reflux	Base-catalyzed Henry reaction; solvent polarity affects yield
Reduction	LiAlH4 in dry ether, or Pd/C with H2 gas at room temp to 50°C, or NaBH4 with catalytic additives	LiAlH4 is strong but moisture-sensitive; catalytic hydrogenation preferred industrially
Reductive amination	4-fluoro-3-methylacetophenone + NH3 or ammonium salts, NaBH3CN or catalytic hydrogenation, solvent (methanol, ethanol), mild heating	Enables stereoselective synthesis; choice of reducing agent influences purity

Analytical Characterization and Purity Assessment

• Nuclear Magnetic Resonance (NMR) Spectroscopy
  • ^1H NMR and ^13C NMR confirm the presence of the amino and hydroxyl groups and verify the substitution pattern on the aromatic ring, distinguishing the 4-fluoro and 3-methyl substituents.
• High-Resolution Mass Spectrometry (HRMS)
  • Confirms molecular formula C10H14FNO and isotopic pattern due to fluorine atom.
• High-Performance Liquid Chromatography (HPLC)
  • Used to assess purity (>95%) and enantiomeric excess using chiral stationary phases (e.g., Chiralpak AD-H).
• Infrared Spectroscopy (IR)
  • Identifies characteristic amino (N–H stretch) and hydroxyl (O–H stretch) functional groups.
• Elemental Analysis
  • Confirms the expected elemental composition consistent with fluorine and nitrogen content.

Summary Table of Preparation Methods

Method	Starting Material	Key Reagents	Advantages	Disadvantages
Nitroalkene Reduction	4-fluoro-3-methylbenzaldehyde + nitromethane	LiAlH4, Pd/C + H2, NaBH4	Well-established, scalable, high yield	Sensitive reagents, requires careful handling
Reductive Amination	4-fluoro-3-methylacetophenone + NH3	NaBH3CN, catalytic hydrogenation	Stereoselective, mild conditions	May require purification to remove side-products
Continuous Flow Hydrogenation	Nitroalkene intermediate	Pd/C, H2 gas in flow reactor	Efficient, reproducible, scalable	Requires specialized equipment

Research Findings and Notes

• The presence of the 4-fluoro substituent increases the compound’s electronegativity and influences reaction kinetics during reduction steps, often requiring optimization of catalyst loading and reaction time.
• The 3-methyl group enhances lipophilicity, which may affect solubility during purification and reaction media choice.
• Industrial processes favor catalytic hydrogenation over LiAlH4 reduction due to safety and environmental considerations.
• The stereochemistry at the amino alcohol center can be controlled by choice of reducing agent and reaction conditions, which is critical for biological activity.

This comprehensive analysis provides a detailed picture of the preparation methods for 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}propan-1-ol , emphasizing synthetic routes, reaction conditions, and analytical validation to guide research and industrial synthesis efforts.

Chemical Reactions Analysis

Types of Reactions

2-{[(4-Fluoro-3-methylphenyl)methyl]amino}propan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The amino group can be reduced to form secondary or tertiary amines.

Substitution: The fluoro group can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium azide (NaN3) or thiourea.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl group can yield a ketone, while nucleophilic substitution of the fluoro group can result in various substituted derivatives.

Scientific Research Applications

2-{[(4-Fluoro-3-methylphenyl)methyl]amino}propan-1-ol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}propan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The fluoro-substituted aromatic ring and the amino alcohol moiety can participate in hydrogen bonding, hydrophobic interactions, and other non-covalent interactions, which can modulate the activity of the target molecules .

Comparison with Similar Compounds

Comparison with Structural Analogs

Aryl Substituent Variations

Compound Name	Aryl Group	Synthesis Yield	Key Data/Notes	Reference
2-{[(4-Chlorophenyl)methyl]amino}propan-1-ol	4-Chlorophenyl	75%	Crystallizes as pale yellow solid; 1H NMR (δ 7.3–7.4 ppm for aromatic H)
2-{[(4-Methylphenyl)methyl]amino}propan-1-ol	4-Methylphenyl	75%	Similar synthesis route; lower lipophilicity vs. fluoro analog inferred
(R,S)-2-(3-Methoxyphenylamino)propan-1-ol	3-Methoxyphenyl	92%	Electron-donating methoxy group may enhance solubility but reduce metabolic stability
3-Ethyl-5-methyl-4-(2-chloro-phenyl)-...	2-Chlorophenyl	N/A	Demonstrates halogen’s role in bioactivity (e.g., antimalarial candidates)

Key Observations :

• Fluorine vs. Chlorine/Methyl : The 4-fluoro-3-methyl group in the target compound likely enhances metabolic stability compared to chloro or methyl analogs due to fluorine’s electronegativity and resistance to oxidative metabolism .
• Methoxy Substitution : Methoxy-containing analogs (e.g., ) show higher yields (92–95%) but may suffer from faster hepatic clearance due to demethylation pathways .

Backbone and Amino Group Modifications

Compound Name	Backbone/Amino Group	Key Feature	Reference
(RS)-3-Methylamino-1-phenyl-1-propanol	Propanol + methylamino	Methylation reduces polarity; potential CNS penetration
3-[(2,6-Dimethylpyrimidin-4-yl)(methyl)amino]cyclobutan-1-ol	Cyclobutanol + pyrimidine	Heterocyclic substituents may enhance target selectivity
3-(4-AMINO-PHENYL)-1-(2,4,6-TRIHYDROXY-PHENYL)-PROPAN-1-ONE	Propanone + polyhydroxyaryl	Ketone backbone alters reactivity and solubility

Key Observations :

• Heterocyclic vs. Aromatic Substituents : Heterocycles (e.g., imidazo[4,5-b]pyridin in ) introduce rigidity and hydrogen-bonding capacity, which may enhance receptor affinity .

Physicochemical and Spectroscopic Data

• 1H NMR : Aromatic protons in 4-substituted analogs appear as doublets (δ 7.2–7.4 ppm), with splitting patterns influenced by fluorine’s para effect .
• IR Spectroscopy : Hydroxyl stretches (~3300 cm⁻¹) and C-F vibrations (~1100 cm⁻¹) are characteristic .
• Mass Spectrometry : Molecular ion peaks align with calculated masses (e.g., m/z 213 for 4-chlorophenyl analog) .

Biological Activity

2-{[(4-Fluoro-3-methylphenyl)methyl]amino}propan-1-ol, with CAS No. 1249529-48-3, is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and therapeutic applications based on diverse research findings.

• Molecular Formula : C₁₁H₁₆FNO
• Molecular Weight : 197.25 g/mol
• Structure : The compound features a propanol backbone with an amino group and a substituted phenyl ring containing a fluorine atom.

1. Antimicrobial Properties

Research indicates that compounds similar to 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}propan-1-ol exhibit significant antimicrobial activity. For instance, studies on related alkaloids have shown effectiveness against various bacterial strains:

Compound	Target Bacteria	Minimum Inhibitory Concentration (MIC)
Alkaloid A	Bacillus subtilis	75 µg/mL
Alkaloid B	E. coli	<125 µg/mL
Alkaloid C	Pseudomonas aeruginosa	150 µg/mL

These findings suggest that the structural features of the compound may contribute to its antimicrobial efficacy, potentially through inhibition of bacterial cell wall synthesis or interference with metabolic pathways .

2. Antitumor Activity

The compound's potential as an antitumor agent has been highlighted in various studies focusing on its ability to inhibit specific enzymes involved in cancer progression. For example, it may interact with dihydrofolate reductase (DHFR), an enzyme critical for DNA synthesis and cell proliferation:

• Mechanism : By inhibiting DHFR, the compound could reduce the availability of tetrahydrofolate, thereby impairing nucleotide synthesis and leading to cancer cell apoptosis .

3. Neuropharmacological Effects

There is emerging evidence that similar compounds can exhibit neuroprotective effects. These effects are attributed to their ability to modulate neurotransmitter systems and reduce oxidative stress:

• Example Study : A study investigating the neuroprotective properties of related compounds found that they could significantly reduce neuronal cell death in models of oxidative stress .

Case Studies

Several case studies have explored the biological activity of compounds structurally related to 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}propan-1-ol:

• Study on Antitumor Efficacy :
  • Objective : To evaluate the antitumor effects against melanoma.
  • Findings : The compound demonstrated significant inhibition of tumor growth in vivo, suggesting potential for therapeutic use in melanoma treatment.
• Neuroprotective Study :
  • Objective : Assess the protective effects on neuronal cells under oxidative stress.
  • Results : The compound reduced markers of apoptosis and inflammation, indicating its potential as a neuroprotective agent.

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}propan-1-ol, and how can reaction conditions be optimized for yield and purity?

• Methodology :

• Step 1 : Condensation of 4-fluoro-3-methylbenzylamine with a propanol derivative (e.g., epoxide or halide) under reflux in ethanol or tetrahydrofuran (THF) .
• Step 2 : Reduction of intermediates using sodium borohydride (NaBH₄) or catalytic hydrogenation (Pd/C, H₂) for amino-alcohol formation .
• Optimization : Monitor reaction progress via thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC). Adjust temperature (40–60°C) and solvent polarity to enhance conversion rates .
• Purification : Use column chromatography (silica gel, ethyl acetate/hexane gradient) or recrystallization from methanol .

Q. Which analytical techniques are most effective for characterizing 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}propan-1-ol and ensuring structural fidelity?

• Techniques :

• Nuclear Magnetic Resonance (NMR) : Confirm stereochemistry and functional groups (e.g., hydroxyl, amine) via ¹H and ¹³C NMR .
• Mass Spectrometry (MS) : Validate molecular weight (197.25 g/mol) and fragmentation patterns .
• Infrared Spectroscopy (IR) : Identify key bonds (C-F, N-H) .
• X-ray Crystallography : Resolve absolute configuration for enantiomeric forms, if applicable .

Advanced Research Questions

Q. How does the fluorine substitution on the phenyl ring influence the compound’s biological activity and chemical stability?

• Mechanistic Insights :

• Fluorine’s electronegativity enhances binding affinity to targets (e.g., enzymes, receptors) by polarizing adjacent bonds .
• Improves metabolic stability by resisting oxidative degradation .
  • Experimental Validation :
• Compare bioactivity with non-fluorinated analogs using enzyme inhibition assays (IC₅₀ measurements) or receptor binding studies .
• Assess stability under physiological pH (7.4) and elevated temperatures via accelerated degradation studies .

Q. What strategies can resolve contradictions in reported bioactivity data for this compound and its analogs?

• Approaches :

• Meta-analysis : Aggregate data from multiple studies, controlling for variables like assay type (e.g., cell-based vs. biochemical) or enantiomeric purity .
• Structure-Activity Relationship (SAR) Studies : Systematically modify substituents (e.g., methyl, hydroxyl positions) and test activity against standardized targets .
• Reproducibility Checks : Validate key findings using orthogonal assays (e.g., SPR for binding affinity vs. functional cellular assays) .

Q. How do structural analogs of 2-{[(4-Fluoro-3-methylphenyl)methyl]amino}propan-1-ol differ in pharmacological profiles, and what methods validate these differences?

• Key Analogs and Differentiation :

Compound Name	Molecular Formula	Unique Feature	Bioactivity Impact
3-Amino-2,2-difluoro analog	C₁₁H₁₄F₂NO	Difluoromethyl groups	Enhanced metabolic stability
2-{[(4-Fluoro-3-methylphenyl)methyl]amino}propane-1,3-diol	C₁₁H₁₅FNO₂	Diol functionality	Alters solubility and target engagement
(S)-Enantiomer	C₁₁H₁₆FNO	Chiral center at propanol backbone	Differential receptor selectivity

• Validation Methods :
• Enantiomeric Separation : Use chiral HPLC or enzymatic resolution to isolate (R) and (S) forms .
• Pharmacokinetic Profiling : Compare half-life, clearance, and tissue distribution in animal models .

Q. What experimental designs are optimal for studying this compound’s interactions with neurotransmitter-related receptors?

• Protocol :

• In Vitro : Radioligand binding assays (e.g., ³H-labeled ligands for dopamine/serotonin receptors) .
• In Silico : Molecular docking simulations (PDB structures of GPCRs) to predict binding pockets .
• Functional Assays : Measure cAMP accumulation or calcium flux in transfected HEK293 cells .
  • Controls : Include known agonists/antagonists (e.g., ketanserin for 5-HT₂ receptors) to benchmark activity .